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Compound of Interest

Compound Name: Quercetin-13C3

Cat. No.: B12413880

Quercetin-13C3: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Quercetin-13C3, a stable
isotope-labeled form of the naturally occurring flavonoid, quercetin. This guide is intended to
assist researchers, scientists, and drug development professionals in sourcing, verifying, and
utilizing Quercetin-13C3 in their studies.

Sourcing and Certificate of Analysis

Quercetin-13C3 is available from several specialized chemical suppliers. When sourcing this
compound, it is imperative to obtain a comprehensive Certificate of Analysis (CoA) to ensure
the quality and integrity of the material. A typical CoA for Quercetin-13C3 will include the
information outlined in the tables below. While a specific lot-numbered CoA for Quercetin-13C3
is not publicly available, the following tables represent a synthesis of typical data provided for
high-purity, isotopically labeled compounds and unlabeled quercetin.
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Supplier Website Contact Information
MedchemExpress --INVALID-LINK-- --INVALID-LINK--
Clearsynth --INVALID-LINK-- --INVALID-LINK--
Smolecule --INVALID-LINK-- --INVALID-LINK--
BLD Pharm --INVALID-LINK-- --INVALID-LINK--
InvivoChem --INVALID-LINK-- --INVALID-LINK--

Representative Certificate of Analysis: Quercetin-13C3

Table 1: General Product Information

Parameter

Specification

Product Name

Quercetin-13C3

Catalog Number

Varies by Supplier

Lot Number Example: QC13C3-25-001

Molecular Formula C12%3C3H1007

Molecular Weight 305.24 g/mol

CAS Number Not Assigned

Appearance Yellow to greenish-yellow solid

Solubility Soluble in DMSO and Methanol

Storage Store at -20°C for long-term, protect from light

Table 2: Quality Control Specifications
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Analytical Test

Specification

Method

Chemical Purity

298%

HPLC

Isotopic Enrichment

=99 atom % 13C

Mass Spectrometry

IH-NMR

Conforms to structure

NMR Spectroscopy

Mass Spectrum

Conforms to structure

Mass Spectrometry

Loss on Drying

<1.0%

TGA

Residual Solvents

Meets USP <467>

requirements

GC-HS

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the Certificate of

Analysis.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)

Objective: To determine the chemical purity of Quercetin-13C3 by separating it from any

unlabeled quercetin and other impurities.

Instrumentation:

o HPLC system with a UV-Vis or Diode Array Detector (DAD)

e C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um)

Reagents:

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Water (HPLC grade, ultrapure)
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o Formic acid or Acetic acid (analytical grade)
e Quercetin-13C3 sample

e Quercetin reference standard

Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient of Solvent A
(Water with 0.1% formic acid) and Solvent B (Acetonitrile with 0.1% formic acid). A typical
gradient might be:

[¢]

0-5 min: 95% A, 5% B

5-20 min: Gradient to 50% A, 50% B

[e]

20-25 min: Gradient to 5% A, 95% B

o

25-30 min: Hold at 5% A, 95% B

[¢]

[e]

30-35 min: Return to 95% A, 5% B
o Standard and Sample Preparation:

o Prepare a stock solution of the Quercetin-13C3 sample in methanol or DMSO at a
concentration of approximately 1 mg/mL.

o Prepare a series of working standards of the quercetin reference standard in the same
solvent.

e Chromatographic Conditions:

[¢]

Column Temperature: 30°C

Flow Rate: 1.0 mL/min

[¢]

[e]

Injection Volume: 10 pL

o

Detection Wavelength: 370 nm
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e Analysis: Inject the standard solutions and the sample solution into the HPLC system.

o Data Processing: The purity is calculated by the area normalization method, where the peak
area of Quercetin-13C3 is expressed as a percentage of the total peak area of all
components in the chromatogram.

Determination of Isotopic Enrichment by Mass
Spectrometry (MS)

Objective: To determine the percentage of 3C atoms incorporated into the Quercetin-13C3
molecule.

Instrumentation:

 Liquid Chromatography-Mass Spectrometry (LC-MS) system, preferably with a high-
resolution mass analyzer (e.g., TOF, Orbitrap).

Reagents:

» Solvents for LC as described in the HPLC protocol.
e Quercetin-13C3 sample.

Procedure:

o Sample Infusion or LC-MS Analysis:

o The Quercetin-13C3 sample, dissolved in a suitable solvent, is introduced into the mass
spectrometer either by direct infusion or via an LC system to separate it from any potential
interferences.

e Mass Spectrometry Parameters:
o lonization Mode: Electrospray lonization (ESI), typically in negative mode for flavonoids.

o Mass Range: Scan a mass range that includes the molecular ions of unlabeled quercetin
(IM-H]~ at m/z 301.03) and Quercetin-13C3 ([M-H]~ at m/z 304.04).
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o Resolution: Set to a high resolution to clearly distinguish between the different
isotopologues.

o Data Acquisition: Acquire the mass spectrum of the sample.
o Data Analysis:

o The isotopic enrichment is calculated by comparing the intensity of the ion peak
corresponding to Quercetin-13C3 (M+3) with the sum of intensities of all relevant
isotopologue peaks (M, M+1, M+2, M+3, etc.).

o Corrections for the natural abundance of 13C in the unlabeled portion of the molecule and
in the reagents may be applied for higher accuracy. The formula for calculating atom
percent enrichment is: Atom % 13C = [ (Sum of intensities of labeled peaks) / (Sum of
intensities of all isotopic peaks) ] x 100

Visualizations

The following diagrams illustrate key processes and relationships relevant to the sourcing and
analysis of Quercetin-13C3.

Figure 1: Quercetin-13C3 Supply and Verification Workflow
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Caption: Quercetin-13C3 Supply and Verification Workflow
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Figure 2: Quality Control Analysis Workflow for Quercetin-13C3
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Caption: Quality Control Analysis Workflow for Quercetin-13C3

This guide provides a foundational understanding for the procurement and quality assessment
of Quercetin-13C3. For specific applications, further validation of these methods may be
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required to meet regulatory or experimental criteria. Always refer to the supplier-specific
Certificate of Analysis for lot-specific data.

 To cite this document: BenchChem. [Quercetin-13C3 supplier and certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413880#quercetin-13c3-supplier-and-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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